7,8-dimethyl-1-phenyl-3-(3-pyridylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

Specification

• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 7,8-dimethyl-1-phenyl-3-(pyridin-3-ylmethyl)-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• Standard InChI: InChI=1S/C20H21N5O/c1-15-16(2)22-20-24(18-8-4-3-5-9-18)13-23(14-25(20)19(15)26)12-17-7-6-10-21-11-17/h3-11H,12-14H2,1-2H3
• Standard InChI Key: LCVRFIRAPZSKKW-UHFFFAOYSA-N
• SMILES: CC1=C(N=C2N(CN(CN2C1=O)CC3=CN=CC=C3)C4=CC=CC=C4)C
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CC3=CN=CC=C3)C4=CC=CC=C4)C

Introduction

7,8-dimethyl-1-phenyl-3-(3-pyridylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]135triazin-6-one is a complex organic compound belonging to the class of pyrimidine derivatives. It features a fused triazine and pyrimidine ring system, which contributes to its potential biological activity. The presence of a pyridylmethyl group enhances its interaction with biological targets, making it a subject of interest in medicinal chemistry.

Chemical Formula and Molecular Weight

• Chemical Formula: C$_{20}$H$_{21}$N$_{5}$O

• Molecular Weight: 347.4 g/mol

Chemical Classification

• Classification: Heterocyclic compound due to the inclusion of nitrogen atoms in the ring structures.

Synthesis and Characterization

The synthesis of 7,8-dimethyl-1-phenyl-3-(3-pyridylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a]triazin-6-one typically involves multi-step reactions that include cyclization processes. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

Potential Applications